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Compound of Interest

Compound Name: Kansuinine E

Cat. No.: B1514000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Kansuinine E is a naturally occurring jatrophane-type diterpenoid isolated from the roots of

Euphorbia kansui. As a member of the extensive diterpenoid family, it has garnered interest

within the scientific community for its biological activities, particularly as an inhibitor of nitric

oxide (NO) production. This technical guide provides a comprehensive overview of the

available scientific data on Kansuinine E, including its physicochemical properties, biological

activity, and postulated mechanisms of action.

Physicochemical Properties
Kansuinine E is a complex diterpenoid ester. Its fundamental properties are summarized in the

table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1514000?utm_src=pdf-interest
https://www.benchchem.com/product/b1514000?utm_src=pdf-body
https://www.benchchem.com/product/b1514000?utm_src=pdf-body
https://www.benchchem.com/product/b1514000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1514000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

CAS Number 672945-84-5

Molecular Formula C₄₁H₄₇NO₁₄

IUPAC Name

(1a'S,4'S,5'S,7'R,7a'R,8'S,9'S,

10a'R,12'S,12a'S)-4'-

(benzoyloxy)-2',2',9',12'-

tetramethyl-6'-methylene-3'-

(nicotinoyloxy)-11'-

oxotetradecahydro-10a'H-

cyclopenta[1]

[2]cyclododeca[1,2-b]oxirene-

5',7',8',10a'-tetrayl tetraacetate

Physical Description Solid powder

Biological Activity: Nitric Oxide Inhibition
Kansuinine E has been identified as an inhibitor of nitric oxide (NO) production.

Overproduction of NO is implicated in various inflammatory diseases and pathological

processes, making inhibitors of NO synthesis valuable candidates for therapeutic development.

A key study by Lee et al. (2016) investigated the inhibitory effects of several jatrophane and

ingenane-type diterpenoids isolated from Euphorbia kansui on lipopolysaccharide (LPS)-

induced nitric oxide production in RAW 264.7 macrophages. While the specific IC₅₀ value for

Kansuinine E was not individually reported in the abstract, the study demonstrated that the

isolated jatrophane diterpenoids exhibited inhibitory activities with IC₅₀ values ranging from 0.7

to 46.5 μM. This indicates that Kansuinine E is an active inhibitor of NO production within this

range.

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of Kansuinine E are

crucial for reproducibility and further research.
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General Isolation Protocol for Jatrophane Diterpenoids
from Euphorbia kansui
The following is a generalized workflow for the isolation of jatrophane diterpenoids, including

Kansuinine E, from the roots of Euphorbia kansui. This protocol is based on common

phytochemical extraction and purification techniques.
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Extraction

Fractionation

Chromatographic Purification

Dried roots of Euphorbia kansui

Pulverization

Extraction with MeOH

Concentration to yield crude extract

Suspension in H₂O

Partitioning with EtOAc

EtOAc Fraction

Silica Gel Column Chromatography

Sephadex LH-20 Column Chromatography

Preparative HPLC

Pure Kansuinine E
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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